1-(Hydroxymethyl)-4-(2-hydroxypropan-2-yl)cyclohexan-1-ol

Specification

• Description: cis-p-Menthane-1, 7, 8-triol belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. cis-p-Menthane-1, 7, 8-triol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, cis-p-menthane-1, 7, 8-triol is primarily located in the cytoplasm. Outside of the human body, cis-p-menthane-1, 7, 8-triol can be found in herbs and spices. This makes cis-p-menthane-1, 7, 8-triol a potential biomarker for the consumption of this food product.
• CAS No.: 145385-69-9
• Molecular Formula: C10H20O3
• Molecular Weight: 188.26 g/mol
• IUPAC Name: 1-(hydroxymethyl)-4-(2-hydroxypropan-2-yl)cyclohexan-1-ol
• Standard InChI: InChI=1S/C10H20O3/c1-9(2,12)8-3-5-10(13,7-11)6-4-8/h8,11-13H,3-7H2,1-2H3
• Standard InChI Key: TVWCVYDBLMOUAI-UHFFFAOYSA-N
• SMILES: CC(C)(C1CCC(CC1)(CO)O)O
• Canonical SMILES: CC(C)(C1CCC(CC1)(CO)O)O
• Melting Point: 137-139°C